Cas no 303151-64-6 (4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 303151-64-6
• CID: 4644534
• Update Time: 2025-05-23

4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXYBENZYL)-8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DECANE
• METHYL 4-([8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHYL)PHENYL ETHER
• 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro4.5decane

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro4.5decane

Research Brief on 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 303151-64-6)

The compound 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 303151-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic derivative exhibits a unique structural framework that makes it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

Recent research has demonstrated that this compound acts as a potent modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors, which are critical targets for treating conditions such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have shown that 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane exhibits high binding affinity and selectivity, suggesting its potential as a lead compound for further optimization. Additionally, its spirocyclic structure contributes to enhanced metabolic stability and bioavailability, which are crucial factors for drug development.

One of the key findings from recent studies is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical requirement for CNS-targeted therapeutics. Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with minimal off-target effects. Furthermore, preliminary toxicity assessments indicate a promising safety profile, although comprehensive toxicological evaluations are still underway to confirm these findings.

In addition to its CNS applications, this compound has also shown potential as an anti-inflammatory agent. Mechanistic studies suggest that it inhibits key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in chronic inflammatory diseases. Researchers are currently exploring its efficacy in preclinical models of rheumatoid arthritis and inflammatory bowel disease, with preliminary results indicating significant reduction in inflammatory markers.

The synthesis and structural optimization of 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane have also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with its complex spirocyclic architecture. These advancements are expected to facilitate large-scale production for further preclinical and clinical studies.

In conclusion, 4-(4-Methoxybenzyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 303151-64-6) represents a promising therapeutic candidate with diverse applications in CNS disorders and inflammatory diseases. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structural features and favorable pharmacokinetic profile position it as a valuable asset in the pursuit of novel therapeutics.